Cas no 1708079-83-7 (5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole)

• Product Name: 5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole
• CAS No: 1708079-83-7
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 5161923
• Update Time: 2025-06-14

5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole

• Inchi： 1S/C11H14N4O/c1-15-7-3-5-9(15)11-13-10(14-16-11)8-4-2-6-12-8/h3,5,7-8,12H,2,4,6H2,1H3
• InChI Key： FNIDLEUETZOJDF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2C)=NC(C2CCCN2)=N1

Additional information on 5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole

Comprehensive Overview of 5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole (CAS No. 1708079-83-7)

The compound 5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole (CAS No. 1708079-83-7) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The [1,2,4]oxadiazole core, combined with pyrrolidine and methylpyrrole substituents, makes this compound a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its role as a scaffold for designing novel enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like 5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole has surged, driven by their versatility in medicinal chemistry. The oxadiazole ring is known for its stability and ability to mimic peptide bonds, making it a valuable building block for bioactive molecules. This compound's pyrrolidine moiety further enhances its potential as a pharmacophore, often contributing to improved bioavailability and target binding affinity. Such properties align with current trends in fragment-based drug design and small-molecule therapeutics.

The synthesis of CAS No. 1708079-83-7 typically involves multi-step organic reactions, including cyclization and functional group transformations. Modern synthetic approaches emphasize green chemistry principles, such as catalyst optimization and solvent reduction, to improve sustainability. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound, ensuring purity and structural integrity. These methodologies are frequently discussed in academic forums and industry publications, reflecting their relevance to cutting-edge research.

From a commercial perspective, 5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole is often sourced by pharmaceutical companies and research institutions exploring central nervous system (CNS) targets or anti-inflammatory pathways. Its structural analogs have shown promise in preclinical studies for conditions like neurodegenerative diseases and metabolic disorders. This aligns with growing public interest in personalized medicine and disease-modifying therapies, topics frequently searched in scientific databases and AI-driven platforms.

In material science, the oxadiazole derivatives are investigated for their electronic properties, particularly in organic light-emitting diodes (OLEDs) and photovoltaic cells. The conjugated system in CAS No. 1708079-83-7 suggests potential applications in energy storage and optoelectronic devices, areas that dominate sustainability-focused research today. Such interdisciplinary relevance makes this compound a subject of patents and collaborative projects worldwide.

Safety and handling protocols for 5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole adhere to standard laboratory practices, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under common regulatory frameworks, its handling requires caution typical of fine chemicals. This aspect is crucial for laboratories aiming to comply with ISO standards or Good Manufacturing Practices (GMP), frequently searched topics in quality assurance communities.

Future research directions for CAS No. 1708079-83-7 may include computational modeling to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) or derivatization to enhance selectivity for specific biological targets. The integration of artificial intelligence in drug discovery could accelerate these efforts, a trend widely discussed in both academic and commercial sectors. As the scientific community prioritizes cost-effective synthesis and scalable production, this compound's role in industrial applications is likely to expand.

In summary, 5-(1-Methyl-1H-pyrrol-2-yl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and advanced materials underscores the convergence of disciplines driving today's research and development landscape. For professionals seeking detailed protocols or suppliers, keywords like "oxadiazole synthesis", "pyrrolidine derivatives", and "CAS 1708079-83-7 supplier" yield targeted results in major search engines, reflecting its niche yet growing importance.